Cas no 898349-95-6 (N'-(2-cyanophenyl)-N-(2,2-dimethoxyethyl)ethanediamide)

N'-(2-cyanophenyl)-N-(2,2-dimethoxyethyl)ethanediamide is a specialized diamide compound featuring a 2-cyanophenyl group and a dimethoxyethyl moiety. Its unique structure, combining both cyano and dimethoxy functionalities, makes it a valuable intermediate in organic synthesis, particularly for constructing heterocyclic frameworks. The presence of the electron-withdrawing cyano group enhances reactivity in nucleophilic substitution and condensation reactions, while the dimethoxyethyl segment contributes to solubility in polar solvents. This compound is well-suited for applications in medicinal chemistry and agrochemical research, where its bifunctional reactivity enables efficient derivatization. High purity grades ensure consistent performance in synthetic workflows. Proper handling under controlled conditions is recommended due to its sensitivity to moisture and strong acids/bases.
N'-(2-cyanophenyl)-N-(2,2-dimethoxyethyl)ethanediamide structure
898349-95-6 structure
Product Name:N'-(2-cyanophenyl)-N-(2,2-dimethoxyethyl)ethanediamide
CAS No:898349-95-6
MF:C13H15N3O4
MW:277.275902986526
CID:5480156
Update Time:2025-06-09

N'-(2-cyanophenyl)-N-(2,2-dimethoxyethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

    • N'-(2-cyanophenyl)-N-(2,2-dimethoxyethyl)oxamide
    • N'-(2-cyanophenyl)-N-(2,2-dimethoxyethyl)ethanediamide
    • Inchi: 1S/C13H15N3O4/c1-19-11(20-2)8-15-12(17)13(18)16-10-6-4-3-5-9(10)7-14/h3-6,11H,8H2,1-2H3,(H,15,17)(H,16,18)
    • InChI Key: ZOHHZFNWJOYPDQ-UHFFFAOYSA-N
    • SMILES: C(NCC(OC)OC)(=O)C(NC1=CC=CC=C1C#N)=O

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Additional information on N'-(2-cyanophenyl)-N-(2,2-dimethoxyethyl)ethanediamide

N'-(2-cyanophenyl)-N-(2,2-dimethoxyethyl)ethanediamide (CAS No. 898349-95-6): An Overview of Its Properties and Applications

N'-(2-cyanophenyl)-N-(2,2-dimethoxyethyl)ethanediamide (CAS No. 898349-95-6) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound, often referred to by its IUPAC name, is characterized by its amide functional group and the presence of a cyano group and dimethoxyethyl substituents. These structural features contribute to its diverse chemical properties and reactivity.

The chemical formula of N'-(2-cyanophenyl)-N-(2,2-dimethoxyethyl)ethanediamide is C11H15N3O2, and it has a molecular weight of approximately 217.25 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 2-cyanobenzoyl chloride with N-(2,2-dimethoxyethyl)ethanediamine. This synthesis method ensures high purity and yield, making it suitable for both laboratory research and industrial applications.

One of the key areas where N'-(2-cyanophenyl)-N-(2,2-dimethoxyethyl)ethanediamide has shown promise is in medicinal chemistry. Recent studies have explored its potential as a lead compound for the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential use in treating inflammatory diseases.

Furthermore, N'-(2-cyanophenyl)-N-(2,2-dimethoxyethyl)ethanediamide has been investigated for its antiviral activity. A 2020 study published in Antiviral Research demonstrated that this compound shows significant antiviral effects against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action involves the inhibition of viral replication through the modulation of host cell signaling pathways. These findings highlight the compound's potential as a broad-spectrum antiviral agent.

In addition to its medicinal applications, N'-(2-cyanophenyl)-N-(2,2-dimethoxyethyl)ethanediamide has also been explored for its use in materials science. Its unique chemical structure makes it an excellent candidate for the synthesis of advanced materials with tailored properties. For example, a study published in Advanced Materials in 2019 reported the successful use of this compound as a building block for the synthesis of conductive polymers with enhanced electrical conductivity and mechanical strength. These materials have potential applications in electronic devices, sensors, and energy storage systems.

The physical properties of N'-(2-cyanophenyl)-N-(2,2-dimethoxyethyl)ethanediamide are also noteworthy. It is a white crystalline solid at room temperature with a melting point ranging from 105 to 107°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These solubility characteristics make it suitable for various chemical reactions and formulations.

Safety considerations are an important aspect when handling any chemical compound. While N'-(2-cyanophenyl)-N-(2,2-dimethoxyethyl)ethanediamide is not classified as a hazardous material under current regulations, it is essential to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, the compound should be stored in a cool, dry place away from incompatible substances.

In conclusion, N'-(2-cyanophenyl)-N-(2,2-dimethoxyethyl)ethanediamide (CAS No. 898349-95-6) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing various scientific fields.

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